Cas no 1220032-26-7 (3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidine hydrochloride)

• Product Name: 3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidine hydrochloride
• CAS No: 1220032-26-7
• MF: C₁₂H₁₇ClN₂O₃
• MW: 272.727982282639
• CID: 4688215
• Update Time: 2025-06-25

3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidine hydrochloride
• 3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidinehydrochloride
• 3-((4-Methyl-2-nitrophenoxy)methyl)pyrrolidine hydrochloride
• 3-(4-methyl-2-nitrophenoxymethyl)pyrrolidine hydrochloride

• Inchi： 1S/C12H16N2O3.ClH/c1-9-2-3-12(11(6-9)14(15)16)17-8-10-4-5-13-7-10;/h2-3,6,10,13H,4-5,7-8H2,1H3;1H
• InChI Key： LAEVPHRSEXCDLX-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C)=CC=1[N+](=O)[O-])CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Topological Polar Surface Area: 67.1

3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidine hydrochloride

Compound CAS No.1220032-26-7: 3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidine hydrochloride

The compound 3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidine hydrochloride, identified by the CAS number 1220032-26-7, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a pyrrolidine ring, a five-membered saturated heterocyclic compound, substituted with a phenoxy group that carries both methyl and nitro functionalities. These substituents contribute to the compound's reactivity, stability, and potential for use in advanced chemical synthesis.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery and development. The presence of the nitro group in the phenoxy substituent introduces electron-withdrawing effects, which can significantly influence the compound's electronic properties. This makes it a valuable candidate for exploring interactions with biological systems, particularly in the context of enzyme inhibition or receptor binding studies. Researchers have also explored the potential of this compound as a precursor for more complex molecules, leveraging its structural versatility to design novel bioactive agents.

The synthesis of 3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and acid-base neutralization processes. The hydrochloride salt form is particularly advantageous for handling and storage, as it enhances solubility and stability under various experimental conditions. This compound has been utilized in academic research to investigate its role in catalytic cycles, where its ability to act as a chiral auxiliary or catalyst has shown promise in asymmetric synthesis.

In terms of applications, this compound has found relevance in the field of materials science, particularly in the development of advanced polymers and coatings. Its unique combination of hydrophobic and polar functional groups allows for tailored surface properties, making it a candidate for applications in corrosion resistance and water repellency. Additionally, recent advancements in green chemistry have led to the exploration of this compound as an eco-friendly alternative to traditional chemical intermediates.

From a toxicological perspective, studies on 3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidine hydrochloride have focused on understanding its potential environmental impact and biodegradability. Research indicates that under controlled conditions, the compound exhibits moderate biodegradation rates, suggesting that it could be managed effectively within sustainable chemical processes. However, further investigations are required to fully assess its long-term environmental implications.

In conclusion, the compound CAS No.1220032-26-7, or 3-[(4-Methyl-2-nitrophenoxy)methyl]pyrrolidine hydrochloride, represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for researchers aiming to develop innovative solutions in drug discovery, materials science, and sustainable chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemical research.